Cas no 2680704-96-3 (7-Imino-7lambda6-thia-1-azaspiro[4.4]nonan-7-one)

• Product Name: 7-Imino-7lambda6-thia-1-azaspiro[4.4]nonan-7-one
• CAS No: 2680704-96-3
• MF: C₇H₁₄N₂OS
• MW: 174.263860225677
• CID: 5849789
• PubChem ID: 165934296
• Update Time: 2025-06-27

7-Imino-7lambda6-thia-1-azaspiro[4.4]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 2680704-96-3
• EN300-6880513
• 7-imino-7lambda6-thia-1-azaspiro[4.4]nonan-7-one
• 7-Imino-7lambda6-thia-1-azaspiro[4.4]nonan-7-one

• Inchi： 1S/C7H14N2OS/c8-11(10)5-3-7(6-11)2-1-4-9-7/h8-9H,1-6H2
• InChI Key： NNKFFEWUKCPXNV-UHFFFAOYSA-N
• SMILES： S1(CCC2(CCCN2)C1)(=N)=O

Computed Properties

• Exact Mass: 174.08268425g/mol
• Monoisotopic Mass: 174.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.3Ų

Additional information on 7-Imino-7lambda6-thia-1-azaspiro[4.4]nonan-7-one

7-Imino-7λ6-thia-1-azaspiro[4.4]nonan-7-one: A Comprehensive Overview

7-Imino-7λ6-thia-1-azaspiro[4.4]nonan-7-one is a highly specialized organic compound with the CAS registry number 2680704-96-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically sulfur or nitrogen in this case. The structure of 7-Imino-7λ6-thia-1-azaspiro[4.4]nonan-7-one features a spiro system with a thiazole ring fused to a seven-membered ring containing an imino group, making it a unique and intriguing molecule for both academic and industrial research.

The synthesis of 7-Imino-7λ6-thia-1-azaspiro[4.4]nonan-7-one involves a series of intricate organic reactions, including cyclization and condensation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of this compound, reducing costs and improving yields. The compound's structure is particularly appealing due to its potential as a building block for more complex molecules, such as bioactive agents or advanced materials.

One of the most significant areas of research involving 7-Imino-7λ6-thia-1-azaspiro[4.4]nonan-7-one is its application in drug discovery. The compound's unique pharmacophoric features make it an ideal candidate for exploring its biological activity against various disease targets, such as cancer, inflammation, and infectious diseases. For instance, recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in the inflammatory cascade.

In addition to its pharmacological applications, 7-Imino-7λ6-thia-1 azaspiro[4.4]nonan ione has also been investigated for its role in material science. Its rigid spiro structure provides mechanical stability, making it a promising candidate for applications in nanotechnology and advanced polymers.

From an analytical standpoint, the characterization of 2680704 96 3 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry, which provide detailed insights into its molecular structure and purity.

Looking ahead, the continued exploration of spiro compounds, particularly those with thiazole moieties like spiro[4 4]nonanone derivatives, is expected to yield further breakthroughs in both chemical synthesis and therapeutic development.

In conclusion, 2680704 96 3, or spiro[4 4]nonanone derivative, represents a fascinating area of research with vast potential across multiple disciplines.